Cas no 1795304-51-6 (1-[4-[3-(triazol-1-yl)pyrrolidin-1-yl]sulfonylphenyl]ethanone)

• Product Name: 1-[4-[3-(triazol-1-yl)pyrrolidin-1-yl]sulfonylphenyl]ethanone
• CAS No: 1795304-51-6
• MF: C₁₄H₁₆N₄O₃S
• MW: 320.366841316223
• CID: 5368658
• Update Time: 2025-07-02

1-[4-[3-(triazol-1-yl)pyrrolidin-1-yl]sulfonylphenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-[3-(triazol-1-yl)pyrrolidin-1-yl]sulfonylphenyl]ethanone

• Inchi： 1S/C14H16N4O3S/c1-11(19)12-2-4-14(5-3-12)22(20,21)17-8-6-13(10-17)18-9-7-15-16-18/h2-5,7,9,13H,6,8,10H2,1H3
• InChI Key： VTRXYMVBSKCHDI-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(S(N2CCC(N3C=CN=N3)C2)(=O)=O)C=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-[4-[3-(triazol-1-yl)pyrrolidin-1-yl]sulfonylphenyl]ethanone

Latest Research Briefing on 1-[4-[3-(triazol-1-yl)pyrrolidin-1-yl]sulfonylphenyl]ethanone (CAS: 1795304-51-6)

In recent years, the compound 1-[4-[3-(triazol-1-yl)pyrrolidin-1-yl]sulfonylphenyl]ethanone (CAS: 1795304-51-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole-pyrrolidine scaffold and sulfonylphenyl moiety, has shown promising potential in various therapeutic applications, including kinase inhibition and antimicrobial activity. This briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the synthetic versatility of 1-[4-[3-(triazol-1-yl)pyrrolidin-1-yl]sulfonylphenyl]ethanone. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity, making it more accessible for large-scale production. The compound's structure-activity relationship (SAR) has been extensively explored, with modifications to the triazole and pyrrolidine rings leading to derivatives with enhanced potency and selectivity against specific biological targets.

One of the most notable applications of this compound is its role as a kinase inhibitor. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy in inhibiting certain tyrosine kinases implicated in cancer progression. In vitro assays revealed low micromolar IC50 values, suggesting its potential as a lead compound for further drug development. Additionally, its unique binding mode, as elucidated by X-ray crystallography, provides insights for designing next-generation inhibitors.

Beyond oncology, 1-[4-[3-(triazol-1-yl)pyrrolidin-1-yl]sulfonylphenyl]ethanone has shown antimicrobial properties. A 2024 study in Antimicrobial Agents and Chemotherapy reported its activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, offering a novel approach to addressing antibiotic resistance.

Despite these promising findings, challenges remain. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and requires further optimization to improve its metabolic stability. Current research efforts are focused on prodrug strategies and formulation enhancements to overcome these limitations. Collaborative projects between academia and industry are underway to accelerate its transition from bench to bedside.

In conclusion, 1-[4-[3-(triazol-1-yl)pyrrolidin-1-yl]sulfonylphenyl]ethanone (CAS: 1795304-51-6) represents a versatile scaffold with broad therapeutic potential. Ongoing research continues to uncover new applications and refine its properties, positioning it as a valuable candidate for future drug discovery programs. Stakeholders in the chemical biology and pharmaceutical sectors are encouraged to monitor developments closely, as this compound may soon play a pivotal role in addressing unmet medical needs.